Cas no 1781139-06-7 (3-(1,1-difluoro-2-hydroxyethyl)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(1,1-difluoro-2-hydroxyethyl)-1lambda6-thiolane-1,1-dione
• CAS No: 1781139-06-7
• MF: C₆H₁₀F₂O₃S
• MW: 200.203608036041
• CID: 6559886
• PubChem ID: 105452679
• Update Time: 2024-01-11

3-(1,1-difluoro-2-hydroxyethyl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-difluoro-2-hydroxyethyl)-1lambda6-thiolane-1,1-dione
• EN300-2006337
• 1781139-06-7

• Inchi： 1S/C6H10F2O3S/c7-6(8,4-9)5-1-2-12(10,11)3-5/h5,9H,1-4H2
• InChI Key： NOTPCAOKJJZEFE-UHFFFAOYSA-N
• SMILES： S1(CCC(C(CO)(F)F)C1)(=O)=O

Computed Properties

• Exact Mass: 200.03187167g/mol
• Monoisotopic Mass: 200.03187167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes